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molecular formula C14H12N2O2 B8494517 1h-Isoindol-1-one,7-amino-2,3-dihydro-4-(3-hydroxyphenyl)-

1h-Isoindol-1-one,7-amino-2,3-dihydro-4-(3-hydroxyphenyl)-

Cat. No. B8494517
M. Wt: 240.26 g/mol
InChI Key: NTPFEUTXQFGQIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07745641B2

Procedure details

In a similar manner to Step 1 of Example 152, 7-amino-4-bromoisoindolinone (150 mg, 0.661 mmol) was dissolved in dimethoxyethane (10.5 mL), and the solution was treated with 3-(4,4,5,5-tetramethyl-1,3,2-dioxaboran-2-yl)phenol (291 mg, 1.32 mmol), [bis(diphenylphosphino)ferrocene]dichloropalladium (43 mg, 0.053 mmol), potassium carbonate (455 mg, 3.31 mmol) and water (0.24 mL), followed by purification by slurry using chloroform to obtain 7-amino-4-(3-hydroxyphenyl)isoindolinone (140 mg, yield 88%).
Name
7-amino-4-bromoisoindolinone
Quantity
150 mg
Type
reactant
Reaction Step One
Name
dimethoxyethane
Quantity
10.5 mL
Type
solvent
Reaction Step One
[Compound]
Name
3-(4,4,5,5-tetramethyl-1,3,2-dioxaboran-2-yl)phenol
Quantity
291 mg
Type
reactant
Reaction Step Two
[Compound]
Name
[bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
43 mg
Type
reactant
Reaction Step Two
Name
potassium carbonate
Quantity
455 mg
Type
reactant
Reaction Step Two
Name
water
Quantity
0.24 mL
Type
reactant
Reaction Step Two
Name
7-amino-4-(3-hydroxyphenyl)isoindolinone
Yield
88%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:3]=[CH:4][C:5](Br)=[C:6]2[C:10]=1[C:9](=[O:11])[NH:8][CH2:7]2.[C:13](=[O:16])([O-])[O-].[K+].[K+].O>C(COC)OC>[NH2:1][C:2]1[CH:3]=[CH:4][C:5]([C:10]2[CH:2]=[CH:3][CH:4]=[C:13]([OH:16])[CH:9]=2)=[C:6]2[C:10]=1[C:9](=[O:11])[NH:8][CH2:7]2 |f:1.2.3|

Inputs

Step One
Name
7-amino-4-bromoisoindolinone
Quantity
150 mg
Type
reactant
Smiles
NC=1C=CC(=C2CNC(C12)=O)Br
Name
dimethoxyethane
Quantity
10.5 mL
Type
solvent
Smiles
C(OC)COC
Step Two
[Compound]
Name
3-(4,4,5,5-tetramethyl-1,3,2-dioxaboran-2-yl)phenol
Quantity
291 mg
Type
reactant
Smiles
[Compound]
Name
[bis(diphenylphosphino)ferrocene]dichloropalladium
Quantity
43 mg
Type
reactant
Smiles
Name
potassium carbonate
Quantity
455 mg
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
water
Quantity
0.24 mL
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
followed by purification by slurry

Outcomes

Product
Name
7-amino-4-(3-hydroxyphenyl)isoindolinone
Type
product
Smiles
NC=1C=CC(=C2CNC(C12)=O)C1=CC(=CC=C1)O
Measurements
Type Value Analysis
AMOUNT: MASS 140 mg
YIELD: PERCENTYIELD 88%
YIELD: CALCULATEDPERCENTYIELD 176.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.